Cas no 182924-31-8 (1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-)
182924-31-8 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
CAS No:182924-31-8
MF:C9H9ClF3N3
MW:251.636070966721
CID:1376360
Update Time:2024-08-16
1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
- 1H-Pyrazole-4-carbonitrile, 5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)-
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- Inchi: 1S/C9H9ClF3N3/c1-8(2,3)16-7(10)5(4-14)6(15-16)9(11,12)13/h1-3H3
- InChI Key: OHMVFSHNJYUYEA-UHFFFAOYSA-N
- SMILES: N1(C(C)(C)C)C(Cl)=C(C#N)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 251.04387
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Boiling Point: 293.4±35.0 °C(Predicted)
- PSA: 41.61
- pka: -5.55±0.10(Predicted)
1H-Pyrazole-4-carbonitrile,5-chloro-1-(1,1-dimethylethyl)-3-(trifluoromethyl)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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